Cas no 2162036-36-2 (4-(4,4-difluorobutyl)pyrrolidin-3-ol)

• Product Name: 4-(4,4-difluorobutyl)pyrrolidin-3-ol
• CAS No: 2162036-36-2
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5883398
• PubChem ID: 165788608
• Update Time: 2025-06-07

4-(4,4-difluorobutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluorobutyl)pyrrolidin-3-ol
• EN300-1634534
• 2162036-36-2

• Inchi： 1S/C8H15F2NO/c9-8(10)3-1-2-6-4-11-5-7(6)12/h6-8,11-12H,1-5H2
• InChI Key： SZWQSYJCJNOIKF-UHFFFAOYSA-N
• SMILES： FC(CCCC1CNCC1O)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4,4-difluorobutyl)pyrrolidin-3-ol

Introduction to 4-(4,4-difluorobutyl)pyrrolidin-3-ol (CAS No. 2162036-36-2)

4-(4,4-difluorobutyl)pyrrolidin-3-ol (CAS No. 2162036-36-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinols, which are characterized by a pyrrolidine ring with a hydroxyl group attached to the third carbon atom. The presence of the 4,4-difluorobutyl substituent adds a layer of complexity and specificity to its properties.

The 4-(4,4-difluorobutyl)pyrrolidin-3-ol molecule is of particular interest due to its potential as a lead compound in the development of new therapeutic agents. The introduction of fluorine atoms into organic molecules often results in enhanced metabolic stability and improved pharmacokinetic properties, making this compound an attractive candidate for drug discovery. Recent studies have explored its biological activities and potential therapeutic applications, providing valuable insights into its mechanisms of action.

In the realm of medicinal chemistry, 4-(4,4-difluorobutyl)pyrrolidin-3-ol has been investigated for its potential as a modulator of various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key players in cellular signaling pathways and are implicated in numerous diseases. Studies have shown that this compound can exhibit agonistic or antagonistic effects on specific GPCRs, suggesting its potential utility in treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Another promising application of 4-(4,4-difluorobutyl)pyrrolidin-3-ol is in the field of neuropharmacology. Research has indicated that this compound may have neuroprotective properties, potentially offering benefits in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier and exert neuroprotective effects makes it a valuable candidate for further investigation.

The synthesis of 4-(4,4-difluorobutyl)pyrrolidin-3-ol involves several steps, including the formation of the pyrrolidine ring and the introduction of the difluorobutyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of organometallic reagents and transition metal catalysts to achieve high yields and selectivity. The optimization of these synthetic methods is crucial for scaling up production and ensuring consistent quality for pharmaceutical applications.

From a safety perspective, 4-(4,4-difluorobutyl)pyrrolidin-3-ol has been evaluated for its toxicity and potential side effects. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new compound, thorough safety assessments are essential to ensure its safe use in humans.

In conclusion, 4-(4,4-difluorobutyl)pyrrolidin-3-ol (CAS No. 2162036-36-2) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, highlighting its significance in the field.